Calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate
Overview
Description
Calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate is a chemical compound with the molecular formula C5H10CaNO4S+ and a molecular weight of 412.55 . This compound is of interest for the treatment of alcoholism.
Molecular Structure Analysis
The molecular structure analysis of this compound would require detailed spectroscopic data such as NMR, IR, or X-ray crystallography. Unfortunately, such detailed data is not available in the search results .Chemical Reactions Analysis
The specific chemical reactions involving Calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate are not provided in the search results. For detailed reaction mechanisms and conditions, it is recommended to refer to scientific literature .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C5H10CaNO4S+) and molecular weight (412.55) . Additional properties such as melting point, boiling point, solubility, and spectral data are not provided in the search results .Scientific Research Applications
Unfortunately, specific applications are not readily available from the search results. For a more comprehensive analysis, it would be best to refer to scientific literature or databases that specialize in this field.
Here’s a brief overview of what we know about Acamprosate-d12 Calcium (dipropyl-d12):
Chemical Properties
Acamprosate-d12 Calcium (dipropyl-d12) has the molecular formula 2 (C5H4D6NO4S-)•Ca2+ and a molecular weight of 2186.244008 . It’s also known as Calcium Acetylhomotaurinate-d12 (dipropyl-d12) .
Pharmaceutical Research
This compound finds its primary applications in the fields of pharmaceutical research and development . It’s often used as a reference material for highly accurate and reliable data analysis .
Study of Metabolic Processes
Acamprosate-d12 Calcium (dipropyl-d12) is used in the study of metabolic processes . This could involve investigating how the compound is absorbed, distributed, metabolized, and excreted in the body.
Biochemical Pathways
This compound is also used in studying biochemical pathways . This could involve understanding how the compound interacts with various biochemical processes in the body.
Neurology Research
It’s used in neurology research, particularly in the study of chemicals and analytical standards .
Alcohol Dependence Treatment
Calcium acamprosate is a well-established drug for the treatment of alcohol dependence . It’s thought to stabilize the chemical balance in the brain that would otherwise be disrupted by alcohol withdrawal .
Safety And Hazards
properties
IUPAC Name |
calcium;3-acetamido-1,1,2,2,3,3-hexadeuteriopropane-1-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO4S.Ca/c1-5(7)6-3-2-4-11(8,9)10;/h2-4H2,1H3,(H,6,7)(H,8,9,10);/q;+2/p-1/i2D2,3D2,4D2; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WPEXQWVYZZXPJW-RYKMJATISA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCCS(=O)(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])([2H])NC(=O)C)C([2H])([2H])S(=O)(=O)[O-].[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10CaNO4S+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Acamprosate-d12 Calcium (dipropyl-d12) | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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